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Compound of Interest

t-Butyl 3-(hydroxypropoxyl)-
Compound Name:
propanoate

Cat. No.: B1654089

An In-depth Technical Guide to t-Butyl 3-
(hydroxypropoxy)-propanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of t-Butyl 3-(hydroxypropoxy)-
propanoate, a bifunctional molecule with potential applications in drug delivery and polymer
chemistry. This document details its chemical properties, a plausible experimental protocol for
its synthesis, and its potential role in the development of novel materials.

Core Compound Data

t-Butyl 3-(hydroxypropoxy)-propanoate is an organic compound featuring a tert-butyl ester and
a primary hydroxyl group. These functional groups provide versatile handles for further
chemical modifications, making it a valuable building block in organic synthesis.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1654089?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C10H2004 [1]
Molecular Weight 204.26 g/mol [1]

tert-butyl 3-(3-
IUPAC Name [1]
hydroxypropoxy)propanoate

CAS Number 2100306-78-1 [1]

Experimental Protocols

While a specific, peer-reviewed synthesis protocol for t-Butyl 3-(hydroxypropoxy)-propanoate is
not readily available in the searched literature, a plausible and detailed method can be
constructed based on the well-established Michael addition reaction. This reaction involves the
conjugate addition of an alcohol to an a,B-unsaturated carbonyl compound.

Synthesis of t-Butyl 3-(hydroxypropoxy)-propanoate via
Michael Addition

Objective: To synthesize t-Butyl 3-(hydroxypropoxy)-propanoate by reacting 1,3-propanediol
with tert-butyl acrylate in the presence of a base catalyst.

Materials:

e 1,3-Propanediol

o tert-Butyl acrylate

o Sodium methoxide (catalyst)

o Methanol (solvent)

o Diethyl ether (for extraction)

e Saturated aqueous sodium bicarbonate solution

e Brine (saturated aqueous sodium chloride solution)
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e Anhydrous magnesium sulfate (drying agent)

 Silica gel (for column chromatography)

o Hexane and Ethyl acetate (eluent for chromatography)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 1,3-propanediol in methanol.

o Catalyst Addition: To this solution, add a catalytic amount of sodium methoxide.

« Addition of Reactant: Slowly add tert-butyl acrylate to the stirred solution at room
temperature.

o Reaction: Heat the mixture to reflux and monitor the reaction progress using thin-layer
chromatography (TLC).

o Workup: After the reaction is complete, cool the mixture to room temperature and neutralize
the catalyst with a dilute acid.

o Extraction: Remove the methanol under reduced pressure. Partition the residue between
diethyl ether and water. Separate the organic layer and wash it sequentially with saturated
agueous sodium bicarbonate solution and brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure to obtain the crude product.

« Purification: Purify the crude product by flash column chromatography on silica gel using a
hexane-ethyl acetate gradient to yield pure t-Butyl 3-(hydroxypropoxy)-propanoate.

Characterization

The structure and purity of the synthesized compound would be confirmed using standard
analytical techniques:
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra to confirm the
chemical structure and connectivity of the molecule.

e Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular
formula.

« Infrared (IR) Spectroscopy: To identify the presence of key functional groups, such as the
hydroxyl (-OH) and ester carbonyl (C=0) groups.

Potential Applications in Drug Development and
Materials Science

The dual functionality of t-Butyl 3-(hydroxypropoxy)-propanoate makes it an attractive monomer
for the synthesis of biodegradable polyesters. The presence of the hydroxyl group allows for
polymerization, while the tert-butyl ester can be hydrolyzed under acidic conditions, a property
that can be exploited for drug delivery systems.

Polymers derived from this monomer could be designed to be biodegradable, breaking down
into non-toxic components.[2][3] This is a highly desirable characteristic for materials used in
biomedical applications, such as controlled-release drug formulations and temporary medical
implants.

Logical Workflow and Synthesis Visualization

The following diagrams illustrate the logical workflow for the synthesis and characterization of t-
Butyl 3-(hydroxypropoxy)-propanoate and the synthetic pathway itself.
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Caption: Logical workflow for synthesis and analysis.
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Caption: Michael addition synthesis pathway.

Safety and Handling

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat, should be worn when handling all chemicals.[4][5] The synthesis should be carried out in
a well-ventilated fume hood. For detailed safety information, refer to the Safety Data Sheets
(SDS) of the individual reactants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Molecular weight and formula of t-Butyl 3-
(hydroxypropoxyl)-propanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1654089#molecular-weight-and-formula-of-t-butyl-3-
hydroxypropoxyl-propanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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